Cas no 2138345-79-4 (Sodium 2-(methoxycarbonyl)cyclopentane-1-sulfinate)

• Product Name: Sodium 2-(methoxycarbonyl)cyclopentane-1-sulfinate
• CAS No: 2138345-79-4
• MF: C₇H₁₁NaO₄S
• MW: 214.21461224556
• CID: 6195617
• PubChem ID: 165749153
• Update Time: 2025-10-29

Sodium 2-(methoxycarbonyl)cyclopentane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2138345-79-4
• sodium 2-(methoxycarbonyl)cyclopentane-1-sulfinate
• EN300-723609
• Sodium 2-(methoxycarbonyl)cyclopentane-1-sulfinate

• Inchi： 1S/C7H12O4S.Na/c1-11-7(8)5-3-2-4-6(5)12(9)10;/h5-6H,2-4H2,1H3,(H,9,10);/q;+1/p-1
• InChI Key： QSGSKXWNZNLUKR-UHFFFAOYSA-M
• SMILES： S(C1CCCC1C(=O)OC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 214.02757428g/mol
• Monoisotopic Mass: 214.02757428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6Ų

Additional information on Sodium 2-(methoxycarbonyl)cyclopentane-1-sulfinate

Sodium 2-(methoxycarbonyl)cyclopentane-1-sulfinate: A Comprehensive Overview

Sodium 2-(methoxycarbonyl)cyclopentane-1-sulfinate, with the CAS number 2138345-79-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as sodium 2-(methoxycarbonyl)cyclopentane-1-sulfinate, is notable for its unique structural properties and potential applications in various industrial and research settings.

The sulfinate functional group in this compound plays a crucial role in its reactivity and stability. Recent studies have highlighted the importance of sulfonates in polymer chemistry, where they serve as versatile building blocks for the synthesis of advanced materials. The cyclopentane ring structure adds rigidity and contributes to the compound's thermal stability, making it a promising candidate for high-temperature applications.

One of the most recent advancements in the study of sodium 2-(methoxycarbonyl)cyclopentane-1-sulfinate involves its use in the development of novel polymer electrolytes for lithium-ion batteries. Researchers have demonstrated that this compound can significantly enhance the ionic conductivity of polymer electrolytes, thereby improving battery performance and cycle life. This breakthrough underscores the potential of this compound in advancing energy storage technologies.

In addition to its role in materials science, sodium 2-(methoxycarbonyl)cyclopentane-1-sulfinate has also been explored for its applications in pharmaceutical chemistry. The methoxycarbonyl group introduces hydrophilic properties, which can be advantageous in drug delivery systems. Recent findings suggest that this compound could serve as a precursor for bioactive molecules, opening new avenues for medicinal research.

The synthesis of sodium 2-(methoxycarbonyl)cyclopentane-1-sulfinate typically involves multi-step reactions, including sulfonation and esterification processes. These methods have been optimized to ensure high yields and purity, making the compound accessible for large-scale production. The use of green chemistry principles in these synthesis pathways has also been a focus of recent research, aligning with global efforts to promote sustainable chemical manufacturing.

From an analytical standpoint, the characterization of sodium 2-(methoxycarbonyl)cyclopentane-1-sulfinate has benefited from advanced spectroscopic techniques such as NMR and IR spectroscopy. These methods provide detailed insights into the compound's molecular structure and bonding interactions, which are essential for understanding its reactivity and functionality.

In conclusion, sodium 2-(methoxycarbonyl)cyclopentane-1-sulfinate (CAS No: 2138345-79-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent research advancements, position it as a key player in the development of next-generation materials and technologies.